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Compound of Interest

Compound Name: H-Lys-Asp-OH

Cat. No.: B3250847 Get Quote

Essential Safety and Handling Guide for H-Lys-
Asp-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of H-Lys-Asp-OH,

a dipeptide used in various research and development applications. The following procedures

are designed to ensure a safe laboratory environment during its handling and disposal. While

H-Lys-Asp-OH is not classified as a hazardous substance based on available data for similar

compounds, it is prudent to handle it with care as with any chemical of unknown toxicity.[1][2]

Physical and Chemical Properties
A summary of the key quantitative data for H-Lys-Asp-OH is presented below. This information

is critical for safe handling and storage.
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Property Value

Molecular Formula C₁₀H₁₉N₃O₅[3][4]

Molecular Weight 261.28 g/mol [3]

Appearance
White solid (Assumed based on similar

peptides)

Storage Temperature Recommended -20°C or below

CAS Number 20556-18-7

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

laboratory environment.

1. Engineering Controls and Preparation:

Work in a well-ventilated area. For procedures that may generate dust, such as weighing, it

is highly recommended to work within a chemical fume hood.

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.

Prepare all necessary equipment and reagents before handling the peptide to minimize

movement and the potential for spills.

2. Personal Protective Equipment (PPE):
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PPE Category Item Specifications & Use

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required to protect against

liquid splashes.

Face Shield

Recommended when there is

a significant risk of splashing

or aerosol generation.

Hand Protection Disposable Gloves

Nitrile gloves are the minimum

requirement. Change gloves

immediately if they become

contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing.

Closed-toe Shoes
Essential to prevent injuries

from spills or dropped items.

Respiratory Protection Dust Mask/Respirator

An appropriate respirator (e.g.,

N95) should be worn to avoid

inhalation of the powder,

especially when handling

larger quantities.

3. Weighing and Reconstitution:

When weighing the lyophilized powder, do so in an area with minimal air currents to prevent

dispersal.

For reconstitution, slowly add the desired solvent to the vial containing the peptide to avoid

splashing.

4. Experimental Use:
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Handle all solutions containing H-Lys-Asp-OH with the same level of precaution as the solid

form.

Disposal Plan
Proper disposal of H-Lys-Asp-OH and associated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Place excess solid peptide and any contaminated items (e.g., weighing paper,

pipette tips, gloves) into a clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect all solutions containing the peptide in a designated, sealed waste

container. Do not dispose of down the drain. The solvent used will determine the specific

hazardous waste category.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

appropriate chemical waste stream.

Container Disposal: Rinse empty containers thoroughly with an appropriate solvent. The

rinseate should be collected and disposed of as chemical waste.

Final Disposal: Arrange for pickup and disposal by your institution's certified hazardous

waste management service.

Experimental Protocols
General Handling Protocol:

Preparation: Don all required PPE as outlined in the table above. Ensure the work area is

clean and prepared.

Weighing: In a fume hood or ventilated enclosure, carefully weigh the desired amount of H-
Lys-Asp-OH powder using a clean spatula and weighing paper.

Dissolving: Transfer the powder to a suitable container. Slowly add the solvent of choice to

the desired concentration. Mix gently until fully dissolved.
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Post-Handling: After use, decontaminate the work area. Remove and dispose of gloves and

any other contaminated disposable PPE. Wash hands thoroughly with soap and water.

Spill Response Protocol:

Evacuate: If a significant spill occurs, evacuate the immediate area.

Secure: Cordon off the spill area to prevent entry.

PPE: Don appropriate PPE, including respiratory protection if the spill involves powder.

Containment: For solid spills, carefully sweep up the material to avoid generating dust and

place it in a labeled hazardous waste container. For liquid spills, absorb with an inert material

and place it in a sealed, labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable decontaminating agent and wipe it

down thoroughly.

Workflow for Safe Handling and Disposal of H-Lys-
Asp-OH
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Workflow for Safe Handling and Disposal of H-Lys-Asp-OH

Handling Protocol

Disposal Protocol

Spill Response

1. Preparation
(Don PPE, Prepare Workspace)

2. Weighing
(In Fume Hood)

3. Dissolving
(Slow Addition of Solvent)

4. Experimental Use

5. Post-Handling
(Decontaminate, Dispose PPE, Wash Hands)

1. Segregate Waste
(Solid, Liquid, PPE)

2. Label Waste Containers
('Hazardous Waste', Chemical Name)

3. Store Waste Safely
(Designated Area)

4. Arrange for Professional Disposal

1. Evacuate & Secure Area

2. Don Appropriate PPE

3. Contain & Clean Spill

4. Dispose of Contaminated Materials

Click to download full resolution via product page

Caption: Workflow for the proper handling and disposal of H-Lys-Asp-OH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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